REACTION_CXSMILES
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Br[C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[C:4]([O:11][CH3:12])[CH:3]=1.CC1(C)C(C)(C)OB([C:21]2[CH2:26][CH2:25][N:24]([C:27]([O:29][C:30]([CH3:33])([CH3:32])[CH3:31])=[O:28])[CH2:23][CH:22]=2)O1.C(=O)([O-])[O-].[K+].[K+].B([O-])[O-].[Cl-].[Li+]>CN(C=O)C>[CH3:12][O:11][C:4]1[CH:3]=[C:2]([C:21]2[CH2:26][CH2:25][N:24]([C:27]([O:29][C:30]([CH3:33])([CH3:32])[CH3:31])=[O:28])[CH2:23][CH:22]=2)[CH:7]=[CH:6][C:5]=1[N+:8]([O-:10])=[O:9] |f:2.3.4,6.7|
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Name
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Quantity
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2.364 g
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Type
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reactant
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Smiles
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BrC1=CC(=C(C=C1)[N+](=O)[O-])OC
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Name
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Quantity
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3 g
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Type
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reactant
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Smiles
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CC1(OB(OC1(C)C)C1=CCN(CC1)C(=O)OC(C)(C)C)C
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Name
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Quantity
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4.02 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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60 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Name
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boronate
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Quantity
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6 g
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Type
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reactant
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Smiles
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B([O-])[O-]
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Name
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Quantity
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600 mL
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Type
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reactant
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Smiles
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[Cl-].[Li+]
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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was degassed with three vacuum/nitrogen cycles
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Type
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ADDITION
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Details
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PdCl2(dppf)-DCM solvate (450 mg, 6 mol %) added under nitrogen in a Schlenk tube
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Type
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CUSTOM
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Details
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A second tube was prepared in the same manner (ie
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Type
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TEMPERATURE
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Details
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After 17 hours both tubes were cooled under nitrogen
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Duration
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17 h
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Type
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ADDITION
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Details
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added to 5%
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Type
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EXTRACTION
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Details
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The resulting mixture was extracted with ether (300 mL) and ethyl acetate (3×300 mL)
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Type
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WASH
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Details
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The combined organic extracts were washed with water (600 mL) and brine (600 mL)
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Type
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DRY_WITH_MATERIAL
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Details
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dried (sodium sulphate)
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Type
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CUSTOM
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Details
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then evaporated to dryness
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Type
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CUSTOM
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Details
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The residue was chromatographed (120 g silica cartridge, 0-60% ethyl acetate/petroleum benzine 40-60° C.)
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Name
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Type
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product
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Smiles
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COC=1C=C(C=CC1[N+](=O)[O-])C1=CCN(CC1)C(=O)OC(C)(C)C
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Type | Value | Analysis |
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YIELD: PERCENTYIELD | 91% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |